Cas no 2253629-46-6 (Lithium;8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate)

• Product Name: Lithium;8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• CAS No: 2253629-46-6
• MF: C₈H₃F₃LiN₃O₂
• MW: 237.064531564713
• CID: 5899712
• PubChem ID: 137935648
• Update Time: 2025-11-02

Lithium;8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6512953
• LITHIUM 8-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[4,3-A]PYRIDINE-3-CARBOXYLATE
• AT29737
• lithium(1+) ion 8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• Lithium;8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• 2253629-46-6

• Inchi： 1S/C8H4F3N3O2.Li/c9-8(10,11)4-2-1-3-14-5(4)12-13-6(14)7(15)16;/h1-3H,(H,15,16);/q;+1/p-1
• InChI Key： ZLDFQVCSHZPQGS-UHFFFAOYSA-M
• SMILES： FC(C1=CC=CN2C(C(=O)[O-])=NN=C21)(F)F.[Li+]

Computed Properties

• Exact Mass: 237.03373927g/mol
• Monoisotopic Mass: 237.03373927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3Ų

Additional information on Lithium;8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate

Comprehensive Overview of Lithium;8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate (CAS No. 2253629-46-6)

The compound Lithium;8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate (CAS No. 2253629-46-6) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This article delves into the chemical characteristics, synthesis pathways, and emerging uses of this compound, while also addressing frequently asked questions and trending topics in the field of heterocyclic chemistry.

From a structural perspective, Lithium;8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate features a fused triazolopyridine core with a trifluoromethyl group at the 8-position and a lithium carboxylate moiety at the 3-position. This combination of functional groups imparts distinct electronic and steric properties to the molecule, making it a subject of interest for researchers exploring novel heterocyclic compounds. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances metabolic stability and lipophilicity in pharmaceutical applications.

The synthesis of CAS 2253629-46-6 typically involves multi-step organic transformations starting from appropriately substituted pyridine precursors. Recent literature highlights innovative approaches to constructing the [1,2,4]triazolo[4,3-a]pyridine scaffold, with particular emphasis on atom-economical methods and green chemistry principles. These advancements align with current industry trends toward sustainable synthesis methodologies, a topic frequently searched by professionals in chemical R&D departments.

In terms of applications, 8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid lithium salt has shown promise in several cutting-edge areas. The compound's unique electronic profile makes it valuable as a building block in materials science, particularly for developing advanced organic semiconductors and light-emitting materials. This connects with the growing market demand for organic electronic materials, a hot topic in materials science forums and patent filings.

Researchers have also investigated the biological activity of related triazolopyridine derivatives, though specific applications for this lithium salt remain proprietary in many cases. The scientific community shows particular interest in how such compounds might interact with biological targets, as evidenced by frequent searches for "triazolopyridine biological activity" and "CF3-substituted heterocycles in drug discovery" across academic databases.

From a commercial perspective, Lithium;8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate represents a niche but growing segment in fine chemicals supply chains. Market analysts note increasing demand for fluorinated heterocycles across multiple industries, driven by their unique physicochemical properties. This aligns with search trends showing professionals frequently querying "fluorinated compound suppliers" and "specialty lithium salts in chemical synthesis."

Handling and storage considerations for CAS 2253629-46-6 follow standard protocols for organolithium compounds, with particular attention to moisture sensitivity. While not classified as hazardous under standard regulations, proper laboratory practices should always be observed when working with this material. This practical information addresses common search queries from laboratory technicians regarding "handling lithium carboxylates" and "storing reactive heterocycles."

The analytical characterization of 8-(trifluoromethyl)triazolopyridine-3-carboxylate lithium salt typically employs techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the CF₃ group), mass spectrometry, and X-ray crystallography. These methodological details respond to frequent searches from analytical chemists working with fluorinated heteroaromatic compounds.

Looking toward future developments, researchers anticipate expanded applications for Lithium;8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate in both materials science and medicinal chemistry. The compound's structural features position it well for exploration in areas like metal-organic frameworks (MOFs) and as a ligand in catalytic systems. These forward-looking perspectives address the growing interest in "emerging applications of triazolopyridines" visible in recent publication trends.

For synthetic chemists considering working with 2253629-46-6, recent patent literature reveals innovative modifications to the core structure that enhance solubility or alter electronic properties. Such modifications are particularly relevant to researchers searching for "tunable heterocyclic systems" or "modified triazolopyridine derivatives."

In conclusion, Lithium;8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate represents an intriguing case study in modern heterocyclic chemistry. Its combination of a triazolopyridine backbone, trifluoromethyl substituent, and lithium carboxylate functionality creates numerous possibilities for scientific exploration and practical applications. As research continues to uncover new properties and uses for this compound, it will likely maintain its position as a subject of significant interest across multiple chemical disciplines.